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Cat. No.: B1591867

An In-depth Technical Guide to 4-(1-Methyl-5-imidazolyl)aniline (CAS: 89250-15-7) for
Advanced Research and Drug Development

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 4-(1-Methyl-5-imidazolyl)aniline,
a heterocyclic building block of significant interest in medicinal chemistry and materials science.
We will delve into its chemical properties, synthesis, potential applications, and the critical
experimental protocols necessary for its handling and evaluation. This document is intended for
researchers, chemists, and drug development professionals seeking to leverage this
molecule's unique structural features.

Introduction: The Strategic Importance of the
Imidazole-Aniline Scaffold

The imidazole ring is a privileged scaffold in drug discovery, forming the core of numerous
biologically active molecules, including the essential amino acid histidine.[1][2] Its ability to
participate in hydrogen bonding and coordinate with metal ions makes it a versatile component
in designing enzyme inhibitors and receptor modulators.[1][3] When coupled with an aniline
moiety, the resulting structure, as seen in 4-(1-Methyl-5-imidazolyl)aniline, presents a
valuable pharmacophore. The aniline group provides a key synthetic handle for amide bond
formation, diazotization, or cross-coupling reactions, enabling the construction of diverse and
complex molecular libraries.
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4-(1-Methyl-5-imidazolyl)aniline, specifically, offers a fixed methylation on the imidazole ring,
which prevents tautomerization and provides a consistent steric and electronic profile for
molecular interactions. This makes it a desirable intermediate for creating targeted therapeutic
agents, from kinase inhibitors to anti-parasitic drugs.[4][5]

Physicochemical & Structural Properties

A precise understanding of a compound's physical and chemical properties is the foundation of
all subsequent experimental work. These parameters dictate solubility, reactivity, and
appropriate analytical methods.

Property Value Source(s)
CAS Number 89250-15-7 [6]
Molecular Formula C10H11Ns [6]
Molecular Weight 173.22 g/mol [6]
4-(1-methyl-1H-imidazol-5-
IUPAC Name N [6]
yhaniline
4-(1-Methyl-5-
Synonyms iMidazolyl)aniline, 4-(1-methyl-  [6]

1H-imidazol-5-yl)Benzenamine

Appearance Powder [7]

Melting Point 143-147 °C [7]

Synthesis and Characterization Workflow

While multiple routes to substituted imidazole-anilines exist, a common and reliable strategy
involves a coupling reaction followed by reduction. The following protocol is a representative
example based on established chemical principles for similar structures.[3][9]

Proposed Synthetic Pathway

The synthesis can be logically approached in two main stages: the construction of the nitro-
imidazole precursor followed by the reduction of the nitro group to the target aniline. This
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approach is often preferred because the nitro group is a robust electron-withdrawing group that
can facilitate certain reactions, and its reduction to an amine is typically high-yielding and
clean.
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Starting Materials:
1-Bromo-4-nitrobenzene
1-Methyl-5-(tributylstannyl)imidazole

Pd(PPhs)s, Toluene, Reflux

Stille Cross-Coupling Reaction

Intermediate Product:
5-(4-Nitrophenyl)-1-methyl-1H-imidazole

SnCl2-2H20, Ethanol, Reflux
or Hz, Pd/C, Methanol

Nitro Group Reduction

Purification
(Column Chromatography)

Final Product:

4-(1-Methyl-5-imidazolyl)aniline

Structural Characterization
(NMR, MS, HPLC)
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Compound Library Synthesis
(Derivatives of CAS 89250-15-7)
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Active Compounds

Secondary Screen:
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Hit Confirmation & Dose-Response

Contirmed Hits
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(Metabolic Stability, Cytotoxicity)
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Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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